Cas no 852138-51-3 (2-(4-methoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide)
2-(4-methoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide
- Benzeneacetamide, 4-methoxy-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]-
- ChemDiv3_009720
- 2-(4-methoxyphenyl)-N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)acetamide
- F0651-0339
- 2-(4-methoxyphenyl)-N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)acetamide
- IDI1_027630
- 2-(4-methoxyphenyl)-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]acetamide
- HMS1500J18
- 852138-51-3
- SR-01000907518
- SR-01000907518-1
- AKOS024592064
-
- Inchi: 1S/C22H24N2O2/c1-26-17-9-6-15(7-10-17)13-22(25)23-14-16-8-11-21-19(12-16)18-4-2-3-5-20(18)24-21/h6-12,24H,2-5,13-14H2,1H3,(H,23,25)
- InChI Key: QZTMEWAECQOXQE-UHFFFAOYSA-N
- SMILES: C1(CC(NCC2C=CC3NC4=C(C=3C=2)CCCC4)=O)=CC=C(OC)C=C1
Computed Properties
- Exact Mass: 348.183778013g/mol
- Monoisotopic Mass: 348.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 54.1Ų
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 632.5±55.0 °C(Predicted)
- pka: 15.31±0.46(Predicted)
2-(4-methoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0651-0339-2μmol |
2-(4-methoxyphenyl)-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]acetamide |
852138-51-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0651-0339-5μmol |
2-(4-methoxyphenyl)-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]acetamide |
852138-51-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0651-0339-10μmol |
2-(4-methoxyphenyl)-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]acetamide |
852138-51-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0651-0339-20μmol |
2-(4-methoxyphenyl)-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]acetamide |
852138-51-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0651-0339-1mg |
2-(4-methoxyphenyl)-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]acetamide |
852138-51-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0651-0339-2mg |
2-(4-methoxyphenyl)-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]acetamide |
852138-51-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0651-0339-3mg |
2-(4-methoxyphenyl)-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]acetamide |
852138-51-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0651-0339-4mg |
2-(4-methoxyphenyl)-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]acetamide |
852138-51-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0651-0339-5mg |
2-(4-methoxyphenyl)-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]acetamide |
852138-51-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0651-0339-10mg |
2-(4-methoxyphenyl)-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]acetamide |
852138-51-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-(4-methoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 2-(4-methoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide
Introduction to 2-(4-methoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide (CAS No. 852138-51-3) and Its Emerging Applications in Chemical Biology
The compound 2-(4-methoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide, identified by the CAS number 852138-51-3, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and diverse biological activities. The presence of both a 4-methoxyphenyl moiety and a 2,3,4,9-tetrahydro-1H-carbazol-6-yl group imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular probes.
Recent advancements in medicinal chemistry have highlighted the importance of multi-target interactions in the development of novel therapeutic agents. The structural features of 2-(4-methoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide suggest its ability to engage with multiple biological targets, including enzymes and receptors involved in critical cellular pathways. This polypharmacological profile is particularly appealing for addressing complex diseases such as cancer and neurodegenerative disorders, where modulation of multiple targets often yields more robust therapeutic outcomes.
One of the most compelling aspects of this compound is its potential as a tool for investigating the pharmacology of tetrahydrocarbazole derivatives. The tetrahydro-1H-carbazol-6-yl moiety is known for its role in various bioactive molecules, including some natural products and synthetic drugs that exhibit significant pharmacological effects. Studies have demonstrated that derivatives of this scaffold can interact with a wide range of biological targets, making them promising candidates for further exploration.
The 4-methoxyphenyl group further enhances the compound's interactability by providing a hydrophobic pocket that can engage with lipid rafts or membrane-bound receptors. This dual functionality—combining the rigid heterocyclic core with an aromatic side chain—makes 2-(4-methoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide an intriguing candidate for designing molecules with enhanced binding affinity and selectivity.
In recent years, there has been growing interest in leveraging computational methods to accelerate the discovery of novel bioactive compounds. Virtual screening techniques have been employed to identify potential hits from large databases of chemical structures. The unique properties of CAS No. 852138-51-3 make it a suitable candidate for such high-throughput virtual screening campaigns aimed at identifying new therapeutic agents or molecular probes.
Experimental validation of computational predictions is crucial for translating virtual hits into viable leads. Initial in vitro assays have shown promising results regarding the biological activity of this compound. Specifically, preliminary data suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammation and cell proliferation. These findings align with the broader goal of developing small molecules that can modulate key pathological pathways without significant off-target effects.
The synthesis of complex molecules like 2-(4-methoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide presents both challenges and opportunities for synthetic chemists. Advanced synthetic methodologies have enabled the efficient construction of intricate molecular frameworks while maintaining high regioselectivity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in assembling the various components of this molecule.
The role of carbazole derivatives in medicinal chemistry cannot be overstated. These compounds have been extensively studied due to their broad spectrum of biological activities and structural versatility. The tetrahydrocarbazole scaffold is particularly noteworthy for its presence in several bioactive natural products and synthetic drugs that target neurological disorders, cardiovascular diseases, and infections. The introduction of substituents like the 4-methoxyphenyl group further expands the pharmacophoric space available for drug design.
One area where this compound shows particular promise is in the investigation of neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). Carbazole derivatives have been reported to possess neuroprotective properties by modulating neurotransmitter systems or inhibiting key pathogenic enzymes involved in these conditions. The dual presence of both carbazole and phenolic moieties in CAS No. 852138-51-3 suggests potential interactions with neuronal receptors or enzymes relevant to AD and PD pathogenesis.
The development of novel imaging agents for diagnostic purposes is another emerging application for this class of compounds. Functionalized carbazole derivatives have been explored as contrast agents for magnetic resonance imaging (MRI) due to their ability to enhance signal intensity through paramagnetic effects or ligand exchange processes. The structural features of 2-(4-methoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide make it a candidate for further investigation as an MRI contrast agent with improved relaxivity or stability.
In conclusion,CAS No 852138 - 51 - 3, corresponding to 2-(4-methoxyphenyl)-N-(2,3,4,9-tetrahydro - 1H - carbazol - 6 - yl)methylacetamide, represents a structurally intriguing molecule with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique combination of functional groups provides opportunities for modulating diverse biological targets while maintaining high selectivity—a critical requirement for successful drug development efforts.
852138-51-3 (2-(4-methoxyphenyl)-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)